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Compound of Interest

Compound Name:
2-(3-aminophenoxy)-N-

methylacetamide

CAS No.: 575479-85-5

Cat. No.: B3145505

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(3-aminophenoxy)-N-
methylacetamide, a molecule of interest in medicinal chemistry and materials science. Due to

its structural motifs—a substituted phenoxy ring and an N-methylacetamide group—this

compound holds potential as a versatile building block for the synthesis of novel therapeutic

agents and functional polymers. This document will cover its structural characteristics,

predicted physicochemical properties, a plausible synthetic route with a detailed experimental

protocol, and a discussion of its potential applications and safety considerations. It is important

to note that a specific CAS number for this compound is not readily available in public

databases; therefore, some of the presented data is extrapolated from closely related analogs.

Introduction and Molecular Architecture
2-(3-aminophenoxy)-N-methylacetamide belongs to the class of phenoxyacetamide

derivatives. Its structure is characterized by a central phenoxy ring, which is substituted with an

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3145505#bc-rfq
https://www.benchchem.com/product/b3145505/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-aminophenoxy-n-methylacetamide
https://www.benchchem.com/product/b3145505/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-aminophenoxy-n-methylacetamide
https://www.benchchem.com/product/b3145505/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-aminophenoxy-n-methylacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


amino group at the meta-position and an N-methylacetamide group linked via an ether bond.

The presence of both a primary aromatic amine and a secondary amide functional group

makes it a bifunctional molecule, capable of undergoing a variety of chemical transformations.

The aromatic amine can serve as a nucleophile or be diazotized to introduce other

functionalities. The amide group, along with the ether linkage, contributes to the molecule's

polarity and hydrogen bonding capabilities, which are crucial for its interaction with biological

targets and its properties as a material component. The overall structure suggests a degree of

conformational flexibility, which can be significant in its binding to enzymes or receptors.

Physicochemical Properties
While experimental data for 2-(3-aminophenoxy)-N-methylacetamide is scarce, its

physicochemical properties can be predicted based on its structure and comparison with

analogous compounds. These properties are essential for understanding its solubility, stability,

and pharmacokinetic profile.
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Property
Predicted
Value/Information

Source/Basis

Molecular Formula C₉H₁₂N₂O₂ PubChemLite[1]

Molecular Weight 180.21 g/mol PubChemLite[1]

CAS Number Not Assigned

Appearance
Expected to be a solid at room

temperature

Based on related compounds

like 2-(3-aminophenyl)-N-

methylacetamide[2][3][4]

Solubility

Expected to have moderate

polarity, influencing solubility in

organic solvents and water.

The presence of hydrogen

bond donors and acceptors

suggests some aqueous

solubility.

Based on structural analysis of

2-(3-aminophenoxy)-N-

ethylacetamide[5]

Predicted XlogP 0.3 PubChemLite[1]

Hydrogen Bond Donors 2 (amine and amide NH) Structural Analysis

Hydrogen Bond Acceptors
3 (carbonyl oxygen, ether

oxygen, and amine nitrogen)
Structural Analysis

Synthesis of 2-(3-aminophenoxy)-N-
methylacetamide
A plausible and efficient method for the synthesis of 2-(3-aminophenoxy)-N-methylacetamide
is through the coupling of 3-aminophenol with N-methyl-2-chloroacetamide. This reaction is a

Williamson ether synthesis followed by an amidation, or in this case, direct alkylation of the

phenol.

Proposed Synthetic Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/22060559
https://pubchemlite.lcsb.uni.lu/e/compound/22060559
https://www.3wpharm.com/product/25024.html
https://www.sigmaaldrich.com/JP/ja/product/chembridgecorporation/ch4196934487
https://www.hit2lead.com/building-blocks/4032584
https://www.vulcanchem.com/product/vc8322085
https://pubchemlite.lcsb.uni.lu/e/compound/22060559
https://www.benchchem.com/product/b3145505/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-aminophenoxy-n-methylacetamide
https://www.benchchem.com/product/b3145505/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-aminophenoxy-n-methylacetamide
https://www.benchchem.com/product/b3145505/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-aminophenoxy-n-methylacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Aminophenol

Heating under reflux

N-Methyl-2-chloroacetamide

Base (e.g., K₂CO₃)

Solvent (e.g., Acetone)

2-(3-aminophenoxy)-N-methylacetamideReaction Workup &
Purification

Click to download full resolution via product page

Caption: Proposed synthesis of 2-(3-aminophenoxy)-N-methylacetamide.

Detailed Experimental Protocol
This protocol is a generalized procedure based on the synthesis of similar phenoxyacetamide

derivatives. Optimization of reaction conditions may be necessary.

Materials:

3-Aminophenol

N-Methyl-2-chloroacetamide

Potassium carbonate (K₂CO₃), anhydrous

Acetone, anhydrous

Ethyl acetate

Brine solution

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3145505/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-3-aminophenoxy-n-methylacetamide
https://www.benchchem.com/product/b3145505/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-aminophenoxy-n-methylacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium sulfate (Na₂SO₄), anhydrous

Standard laboratory glassware for reflux, extraction, and filtration

Rotary evaporator

Thin Layer Chromatography (TLC) apparatus

Procedure:

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 3-aminophenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq) in

anhydrous acetone.

Addition of Reagent: While stirring, add a solution of N-methyl-2-chloroacetamide (1.1 eq) in

anhydrous acetone dropwise to the reaction mixture.

Reaction: Heat the mixture to reflux and maintain for 12-24 hours. Monitor the progress of

the reaction by TLC.

Workup: After completion of the reaction (as indicated by TLC), cool the mixture to room

temperature and filter to remove the inorganic salts.

Extraction: Concentrate the filtrate under reduced pressure using a rotary evaporator.

Dissolve the resulting crude product in ethyl acetate and wash sequentially with water and

brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford pure 2-(3-
aminophenoxy)-N-methylacetamide.

Characterization: Characterize the final product using appropriate analytical techniques such

as ¹H NMR, ¹³C NMR, mass spectrometry, and IR spectroscopy to confirm its structure and

purity.
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Potential Applications
The unique structural features of 2-(3-aminophenoxy)-N-methylacetamide make it a

promising candidate for various applications in drug discovery and material science.

Medicinal Chemistry
The phenoxyacetamide scaffold is present in a number of biologically active compounds.

Structurally related molecules have been investigated for a range of therapeutic activities. For

instance, some phenoxyacetamide derivatives have been explored as potential antitubercular

agents.[6] The presence of the 3-aminophenoxy group could serve as a pharmacophore for

central nervous system (CNS) drug candidates, as structurally related acetamides have shown

anxiolytic and antiepileptic properties.[5] The primary amine provides a handle for further

chemical modification, allowing for the generation of a library of derivatives for structure-activity

relationship (SAR) studies.

2-(3-aminophenoxy)-
N-methylacetamide

Antitubercular Agents CNS Drug Candidates
(Anxiolytic, Antiepileptic) Scaffold for SAR Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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